- Pyrrolamide DNA gyrase inhibitors: Optimization of antibacterial activity and efficacy, Bioorganic & Medicinal Chemistry Letters, 2011, 21(24), 7416-7420
Cas no 907544-16-5 (tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate)
907544-16-5 structure
Product Name:tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate
CAS No:907544-16-5
MF:C10H19FN2O2
MW:218.268466234207
MDL:MFCD18791211
CID:69426
PubChem ID:45489895
Update Time:2024-10-26
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
- tert-butyl 3,4-trans-4-amino-3-fluoropiperidine-1-carboxylate racemate
- 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel-
- trans-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- rel-1,1-Dimethylethyl (3R,4R)-4-amino-3-fluoro-1-piperidinecarboxylate (ACI)
- tert-Butyl trans-4-amino-3-fluoropiperidine-1-carboxylate
- trans-4-Amino-3-fluoropiperidine-1-carboxylic acid tert-butyl ester
- trans-4-Amino-3-fluoro-piperidine-1-carboxylic acid tert-butyl ester
- (3R,4R)tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- 907544-16-5
- TRANS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
- (3R,4R)-tert-butyl4-amino-3-fluoropiperidine-1-carboxylate
- CS-0058589
- MFCD18791211
- AKOS015897995
- SCHEMBL255936
- (3R,4R)-4-Amino-1-Boc-3-fluoropiperidine, AldrichCPR
- rac-tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
- EN300-7063604
- trans-(3R,4R)-1-Boc-4-amino-3-fluoropiperidine
- tert-butyl trans(+/-)-4-amino-3-fluoropiperidine-1-carboxylate
- tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
- (3R,4R)-4-Amino-1-Boc-3-fluoropiperidine
- AS-33786
- MFCD12756122
- (3R,4R) tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-
- DTXSID00670500
- 1260612-08-5
- ZQRYPCAUVKVMLZ-HTQZYQBOSA-N
- tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate
-
- MDL: MFCD18791211
- Inchi: 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8-/m1/s1
- InChI Key: ZQRYPCAUVKVMLZ-HTQZYQBOSA-N
- SMILES: C(N1CC[C@@H](N)[C@H](F)C1)(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 218.14300
- Monoisotopic Mass: 218.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.11
- Boiling Point: 285.6°C at 760 mmHg
- Flash Point: 126.5°C
- Refractive Index: 1.481
- PSA: 55.56000
- LogP: 1.93080
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109003-1g |
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 97% | 1g |
$231 | 2021-08-06 | |
| Chemenu | CM109003-5g |
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 97% | 5g |
$704 | 2021-08-06 | |
| Chemenu | CM109003-10g |
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 97% | 10g |
$1166 | 2021-08-06 | |
| TRC | R281110-25mg |
(3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 25mg |
$ 95.00 | 2022-06-03 | ||
| TRC | R281110-50mg |
(3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 50mg |
$ 155.00 | 2022-06-03 | ||
| TRC | R281110-100mg |
(3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 100mg |
$ 250.00 | 2022-06-03 | ||
| Chemenu | CM109003-1g |
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 97% | 1g |
$231 | 2022-08-30 | |
| Chemenu | CM109003-5g |
(3R,4R)-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 97% | 5g |
$588 | 2024-07-20 | |
| Chemenu | CM109003-10g |
(3R,4R)-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate |
907544-16-5 | 97% | 10g |
$1030 | 2024-07-20 | |
| abcr | AB453573-1 g |
trans-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate, 95%; . |
907544-16-5 | 95% | 1g |
€318.40 | 2023-04-22 |
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
Reference
- Novel triazolo-pyrrolopyridines as inhibitors of Janus kinase 1, Bioorganic & Medicinal Chemistry Letters, 2013, 23(12), 3592-3598
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Raw materials
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Preparation Products
tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
907544-16-5 (tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate) Related Products
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